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2'-Methoxy-5'-nitrobenzamil degradation
product analysis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2'-Methoxy-5'-nitrobenzamil

CAS No.: 122341-74-6

Cat. No.: S587044

Chemical Structure and Basic Information

The table below summarizes the available basic information for 2'-Methoxy-5'-nitrobenzamil:

Property Description

CAS Registry  122341-74-6 [1]

Number

Molecular C14H15CINsOa [1]
Formula

Molecular 394.78 g/mol [1]
Weight

IUPAC Name 3,5-Diamino-6-chloro-N-[N'-[(2-methoxy-5-
nitrophenyl)methyljcarbamimidoyl]pyrazine-2-carboxamide [1]

SMILES C1=C(N+=0)C=CC(=C1CN=C(NC(=0)C2=C(N=C(N)C(=N2)CI)N)N)OC [1]

How to Proceed with Your Analysis
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Since direct data is unavailable, here are steps you can take to build the comparison guide you need:

e Locate Specific Studies: The degradation profile of a complex molecule like 2'-Methoxy-5'-
nitrobenzamil is typically elucidated through dedicated experimental studies. You may need to
search specialized chemical databases or scientific literature for terms like "forced degradation
studies” or "metabolic stability” related to this specific compound.

e Propose a Workflow: Based on common practices in pharmaceutical analysis, the experimental
workflow for a degradation study often follows a logical path. The diagram below outlines a typical
high-level workflow.
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e Prepare for Data Presentation: Once you have experimental data, you can structure it in tables. Key
tables for your guide could include a summary of degradation products and a comparison of stability
metrics against other compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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methoxy-5-nitrobenzamil-degradation-product-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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